Cas no 1263280-02-9 (Ethyl 4-fluorobenzobthiophene-2-carboxylate)
1263280-02-9 structure
Product Name:Ethyl 4-fluorobenzobthiophene-2-carboxylate
CAS No:1263280-02-9
MF:C11H9FO2S
MW:224.251365423203
MDL:MFCD17011757
CID:842850
PubChem ID:46835548
Update Time:2025-04-19
Ethyl 4-fluorobenzobthiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-fluorobenzo[b]thiophene-2-carboxylate
- Benzo[b]thiophene-2-carboxylic acid, 4-fluoro-, ethyl ester
- AS-46726
- SY241021
- ethyl 4-fluoro-1-benzothiophene-2-carboxylate
- DTXSID40676465
- DB-001030
- MFCD17011757
- AKOS015843481
- CS-0204039
- Ethyl4-fluorobenzo[b]thiophene-2-carboxylate
- SCHEMBL18264031
- F10249
- 1263280-02-9
- Ethyl 4-Fluorobenzothiophene-2-carboxylate
- Ethyl 4-fluorobenzobthiophene-2-carboxylate
-
- MDL: MFCD17011757
- Inchi: 1S/C11H9FO2S/c1-2-14-11(13)10-6-7-8(12)4-3-5-9(7)15-10/h3-6H,2H2,1H3
- InChI Key: USSMJZAKIJQMRE-UHFFFAOYSA-N
- SMILES: S1C(C(=O)OCC)=CC2C(=CC=CC1=2)F
Computed Properties
- Exact Mass: 224.03072886g/mol
- Monoisotopic Mass: 224.03072886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 54.5Ų
Ethyl 4-fluorobenzobthiophene-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM155888-5g |
Ethyl 4-fluorobenzo[b]thiophene-2-carboxylate |
1263280-02-9 | 97% | 5g |
$819 | 2021-06-08 | |
| abcr | AB457808-250 mg |
Ethyl 4-fluorobenzo[b]thiophene-2-carboxylate |
1263280-02-9 | 250mg |
€618.00 | 2023-04-22 | ||
| Chemenu | CM155888-1g |
Ethyl 4-fluorobenzo[b]thiophene-2-carboxylate |
1263280-02-9 | 97% | 1g |
$*** | 2023-04-03 | |
| Matrix Scientific | 092538-250mg |
Ethyl 4-fluorobenzo[b]thiophene-2-carboxylate, 95+% |
1263280-02-9 | 95+% | 250mg |
$284.00 | 2023-09-05 | |
| Matrix Scientific | 092538-1g |
Ethyl 4-fluorobenzo[b]thiophene-2-carboxylate, 95+% |
1263280-02-9 | 95+% | 1g |
$622.00 | 2023-09-05 | |
| Fluorochem | 217023-250mg |
Ethyl 4-fluorobenzo[b]thiophene-2-carboxylate |
1263280-02-9 | 95% | 250mg |
£401.00 | 2022-02-28 | |
| Fluorochem | 217023-1g |
Ethyl 4-fluorobenzo[b]thiophene-2-carboxylate |
1263280-02-9 | 95% | 1g |
£1003.00 | 2022-02-28 | |
| Alichem | A169003859-1g |
Ethyl 4-fluorobenzo[b]thiophene-2-carboxylate |
1263280-02-9 | 97% | 1g |
400.00 USD | 2021-06-01 | |
| eNovation Chemicals LLC | Y1210961-1g |
Ethyl 4-fluorobenzo[b]thiophene-2-carboxylate |
1263280-02-9 | 95% | 1g |
$480 | 2024-06-03 | |
| TRC | E070200-50mg |
Ethyl 4-fluorobenzo[b]thiophene-2-carboxylate |
1263280-02-9 | 50mg |
$ 200.00 | 2022-06-05 |
Ethyl 4-fluorobenzobthiophene-2-carboxylate Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
1263280-02-9 (Ethyl 4-fluorobenzobthiophene-2-carboxylate) Related Products
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- 142329-23-5(6-fluoro-1-benzothiophene-2-carboxylic acid)
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